6-Morpholin-4-ylpyridazine-3-carboxylic acid
Overview
Description
6-Morpholin-4-ylpyridazine-3-carboxylic acid (MPDCA) is a pyridazine-based compound. It is available in the form of a hydrochloride hydrate . It is used in proteomics research .
Molecular Structure Analysis
The molecular formula of MPDCA is C9H11N3O3 . The molecular weight is 209.2 g/mol . The InChI Key is VARLCSQEQQKXKH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The molecular formula of MPDCA is C9H11N3O3 . The molecular weight is 209.2 g/mol . The InChI Key is VARLCSQEQQKXKH-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Chemical Properties
Research into 6-Morpholin-4-ylpyridazine-3-carboxylic acid derivatives has led to the development of efficient synthesis methods and understanding of their chemical behavior. One notable approach involved the synthesis of 2-(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)morpholine, demonstrating its utility in creating potent antimicrobials, including arecoline derivatives (Kumar, Sadashiva, & Rangappa, 2007). Furthermore, the synthesis of optically active 3-morpholinecarboxylic acid and its thio analogue has been developed, showcasing the versatility of morpholine derivatives in chemical synthesis (Kogami & Okawa, 1987).
Structural and Molecular Analysis
Advanced structural analysis techniques have been applied to study the crystal structure and vibrational spectra of morpholine-4-yl-pyridazine derivatives. These studies provide insights into their molecular geometry, electronic structure, and potential interaction sites, which are crucial for designing compounds with desired biological activities (Aydın et al., 2015).
Pharmacological Activities
The pharmacological applications of this compound derivatives have been a significant area of research. These compounds have been investigated for their anticonvulsant, antimicrobial, and antitumor activities. For example, derivatives have shown considerable activity in anticonvulsant test models, highlighting their potential as therapeutic agents in epilepsy treatment (Unverferth et al., 1998). Additionally, specific derivatives have demonstrated distinct inhibitory effects on cancer cell proliferation, indicating their potential in cancer therapy (Lu et al., 2020).
Safety and Hazards
properties
IUPAC Name |
6-morpholin-4-ylpyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O3/c13-9(14)7-1-2-8(11-10-7)12-3-5-15-6-4-12/h1-2H,3-6H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFGZBRJZKBNUMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NN=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-(2,4-dinitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2883612.png)
![1-(Benzenesulfonyl)-2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole](/img/structure/B2883613.png)
![1-(1,1-Difluoroethyl)-3-iodobicyclo[1.1.1]pentane](/img/structure/B2883616.png)
![tert-Butyl 5-methyl-2,6-diazaspiro[3.4]octane-2-carboxylate](/img/structure/B2883619.png)
![N-[(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl]oxirane-2-carboxamide](/img/structure/B2883620.png)
![N-(2,3-dimethylphenyl)-2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide](/img/structure/B2883621.png)
![3-(1-(2,3-dihydrobenzo[b][1,4]dioxine-5-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one](/img/structure/B2883628.png)
![N-(3-chloro-4-fluorophenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2883630.png)
![(5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate](/img/structure/B2883632.png)